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Herbicide Profiles at a Glance

Feature Cloransulam-methyl Acifluorfen

Chemical Class Sulfonanilide; Triazolopyrimidine

[1]

Diphenyl Ether [2]

Mode of Action
(HRAC Group)

Inhibition of Acetolactate Synthase

(ALS), Group B [1]

Inhibition of Protoporphyrinogen Oxidase

(PPO), Group E [3]

Action Type Systemic [2] Contact [2]

Primary Use Post-emergence control of
broadleaf weeds in soybeans [1]

Post-emergence control of broadleaf weeds,
safe for soybeans [2]

Key Strength Higher safety coefficient, low
toxicity to crops [2]

Rapid action [2]

Key Weakness Slower action speed [2] Not root-absorbed, easily decomposed in
soil, not suitable for long-term control [2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s524048?utm_src=pdf-body
https://www.smolecule.com/products/s524048?utm_src=pdf-interest
https://sitem.herts.ac.uk/aeru/iupac/Reports/1153.htm
https://patents.google.com/patent/CN118985627A/en
https://sitem.herts.ac.uk/aeru/iupac/Reports/1153.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10135446/
https://patents.google.com/patent/CN118985627A/en
https://patents.google.com/patent/CN118985627A/en
https://sitem.herts.ac.uk/aeru/iupac/Reports/1153.htm
https://patents.google.com/patent/CN118985627A/en
https://patents.google.com/patent/CN118985627A/en
https://patents.google.com/patent/CN118985627A/en
https://patents.google.com/patent/CN118985627A/en
https://patents.google.com/patent/CN118985627A/en
https://www.smolecule.com/products/s524048?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Efficacy of the Combined Herbicide Composition

A recent Chinese patent (CN118985627A) specifically claims a herbicide composition that combines

cloransulam-methyl and acifluorfen in a weight ratio ranging from 80:1 to 1:80 [2]. This combination is

designed to create a synergistic effect that overcomes the individual weaknesses of each compound.

According to the patent, the composition offers several efficacy advantages:

Multiple Action Modes: It integrates the systemic conduction of cloransulam-methyl with the
contact-killing action of acifluorfen [2].

Enhanced Performance: This leads to a faster, more thorough, and persistent weed control effect,
preventing weed recurrence [2].

Broader Weed Spectrum: It is effective against a wide range of weeds in peanut fields, including
broadleaf weeds, grass weeds, and sedge weeds [2].

Practical Benefits: The formulation is described as environmentally friendly and having low toxicity
to humans and animals [2].

Experimental Insights on Resistance

Independent research provides context on how weeds respond to these herbicides, which is crucial for

understanding long-term efficacy. The studies below investigated non-target-site resistance (NTSR)

mechanisms, where weeds break down the herbicide before it can act.
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Herbicide Application

Resistance Mechanism Detection

Target-Site Resistance (TSR) Non-Target-Site Resistance (NTSR)
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Inhibitor Confirmation: The increased sensitivity in resistant weeds after adding P450/GST

inhibitors strongly supports the role of these enzyme systems in metabolizing the herbicides [3].
Metabolic Verification: HPLC-MS/MS analysis confirmed that the resistant population rapidly broke

down both fomesafen (a PPO inhibitor like acifluorfen) and nicosulfuron (an ALS inhibitor like
cloransulam-methyl) [3].

Experimental Protocol Overview

For professionals designing experiments, the methodology from recent resistance studies offers a robust

model [3] [4]. The general workflow for a whole-plant dose-response bioassay, a standard method for

evaluating herbicide efficacy and resistance, can be summarized as follows:
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Plant Material Selection

Growth & Preparation
• Collect suspected resistant (R) and

  susceptible (S) population seeds
• Ensure representative sampling

Herbicide Application
• Germinate seeds in growth chamber

• Transplant seedlings to pots
• Grow in greenhouse until 3-4 leaf stage

Post-Treatment Assessment

• Use precision spray chamber
• Apply herbicide at multiple rates

• Include untreated control
• Standardize spray volume & pressure

Data Analysis
• Assess visual injury at 21 DAT
• Harvest above-ground biomass

• Dry biomass at 80°C to constant weight

• Calculate growth reduction (GR₅₀)
• Determine Resistance Index (RI)

RI = GR₅₀(R) / GR₅₀(S)

Click to download full resolution via product page

Conclusion and Research Outlook

In summary, while a direct, standalone efficacy comparison is not available, the evidence indicates:
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Cloransulam-methyl and acifluorfen have distinct and complementary modes of action.

A composition combining them is patented and reportedly offers improved, broad-spectrum weed
control [2].

Metabolic resistance is a significant factor that can reduce the efficacy of both herbicides, a critical
consideration for researchers developing new formulations or management strategies [3].

For your comparison guide, focusing on their mechanistic differences and the promising data on their

synergistic combination would be highly valuable. Research into inhibiting the cytochrome P450 and GST

enzymes could also be a forward-looking section on overcoming resistance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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